Cas no 5455-97-0 (9-Octadecenoic acid,12-oxo-, (9Z)-)

• Product Name: 9-Octadecenoic acid,12-oxo-, (9Z)-
• CAS No: 5455-97-0
• MF: C₁₈H₃₂O₃
• MW: 296.444886207581
• CID: 374022
• PubChem ID: 5312913
• Update Time: 2025-09-26

9-Octadecenoic acid,12-oxo-, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-oxo-, (9Z)-
• 12-ketooleic acid
• 12-oxooctadec-9-enoic acid
• (Z)-12-Oxo-9-octadecenoic acid
• (Z)-12-Oxooctadec-9-enoic Acid
• 12-oxo-cis-9-octadecenoic acid
• 12-oxo-octadec-9c-enoic acid
• 12-Oxo-octadec-9c-ensaeure
• 12-oxo-octadec-cis-9-enoic acid
• 12-oxy-cis-9-octadecenic acid
• NSC-7239
• 12-oxo-9(z)-octadecenoic acid
• 12-OxoOME(9Z)
• 12-Oxo-9-octadecenoic acid
• NSC 7239
• 5455-97-0
• NSC7239
• 9-Octadecenoic acid, 12-oxo-, (Z)-
• LMFA02000268
• 12-Keto-oleic acid
• SCHEMBL1594581
• 12-oxo-9Z-octadecenoic acid

• Inchi： 1S/C18H32O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h9,12H,2-8,10-11,13-16H2,1H3,(H,20,21)/b12-9-
• InChI Key： QHEOVCWNVASAFS-XFXZXTDPSA-N
• SMILES： O=C(C/C=C\CCCCCCCC(=O)O)CCCCCC

Computed Properties

• Exact Mass: 296.23526
• Monoisotopic Mass: 296.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives